Cas no 868968-78-9 (2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 868968-78-9
• MF: C₁₉H₁₃F₃N₆OS
• MW: 430.406331777573
• CID: 6156354
• PubChem ID: 18561041
• Update Time: 2025-10-29

2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• HMS2979N07
• SMR000806352
• SR-01000142505-1
• SR-01000142505
• CHEMBL1904693
• 2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• F1835-0284
• MLS001232872
• AKOS024612802
• 868968-78-9
• 2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C19H13F3N6OS/c20-19(21,22)13-5-1-2-6-14(13)24-16(29)11-30-17-8-7-15-25-26-18(28(15)27-17)12-4-3-9-23-10-12/h1-10H,11H2,(H,24,29)
• InChI Key： QPBIFQBCOGWBTB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C(F)(F)F)=O)C1C=CC2=NN=C(C3C=NC=CC=3)N2N=1

Computed Properties

• Exact Mass: 430.08236472g/mol
• Monoisotopic Mass: 430.08236472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Professional Introduction to Compound with CAS No. 868968-78-9 and Product Name: 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

The compound in question, identified by the CAS number 868968-78-9, is a sophisticated molecular entity belonging to the class of heterocyclic derivatives. Its product name, 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide, underscores its intricate structural framework, which is characterized by multiple fused rings and functional groups. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development.

At the core of this compound's structure lies a triazolopyridazine scaffold, which is a well-known motif in medicinal chemistry. The presence of a pyridin-3-yl group and a trifluoromethyl substituent on the phenyl ring introduces unique electronic and steric properties, enhancing its binding affinity to biological targets. The sulfanyl group at the 6-position of the triazolopyridazine ring further modulates its pharmacokinetic behavior, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies have indicated that the 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide scaffold exhibits strong potential as an inhibitor of enzymes involved in inflammatory pathways. This has opened up new avenues for developing novel therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several key enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX). The trifluoromethyl group plays a crucial role in enhancing the potency of these interactions by stabilizing the transition state of the enzyme-substrate complex. Additionally, the sulfanyl group contributes to favorable solubility properties, which are essential for oral bioavailability.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex triazolopyridazine core. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring a more sustainable approach to drug development.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for further derivatization. By modifying specific functional groups within its structure, researchers can fine-tune its pharmacological profile to target specific diseases or biological pathways. For instance, replacing the pyridin-3-yl group with other heterocyclic moieties could alter its binding affinity to different receptors or enzymes.

The role of computational modeling in optimizing this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its conformational flexibility and electronic properties. These insights have guided synthetic chemists in designing analogs with improved pharmacokinetic profiles and reduced toxicity.

Preclinical studies are currently underway to evaluate the safety and efficacy of this compound in animal models. Preliminary results are promising, showing that it can effectively modulate inflammatory responses without significant side effects. These findings are expected to pave the way for human clinical trials, where its therapeutic potential can be fully assessed.

The impact of this compound extends beyond its immediate therapeutic applications. Its unique structural features make it a valuable tool for understanding the mechanisms of drug action at a molecular level. By studying how it interacts with biological targets, researchers can gain insights into how other drugs might function, leading to more rational approaches to drug design.

In conclusion, the compound with CAS number 868968-78-9 and product name 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activity make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.